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Abstract

Tabimorelin (also known as NN-703) is a potent, orally active growth hormone secretagogue
(GHS) that functions as a ghrelin receptor agonist. While the primary pharmacological effect of
Tabimorelin is the stimulation of growth hormone (GH) release, its downstream effects on
Insulin-like Growth Factor-1 (IGF-1) are of significant interest for therapeutic applications. This
technical guide provides a comprehensive analysis of the available scientific literature on the
effects of Tabimorelin on IGF-1 levels. It includes a detailed examination of clinical trial data,
experimental protocols, and the underlying physiological mechanisms. Notably, this guide
addresses and clarifies existing discrepancies in the reported effects of Tabimorelin on IGF-1.

Introduction

Tabimorelin is a synthetic peptide-based secretagogue designed to mimic the action of
endogenous ghrelin, a hormone primarily produced by the stomach that stimulates GH
secretion from the pituitary gland.[1][2] The subsequent increase in circulating GH is expected
to stimulate the liver to produce and secrete IGF-1, a key mediator of the anabolic and growth-
promoting effects of GH. This guide synthesizes the available data on this crucial aspect of
Tabimorelin's pharmacodynamics.
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Mechanism of Action: From Ghrelin Receptor to
IGF-1 Production

Tabimorelin exerts its effects by binding to and activating the growth hormone secretagogue
receptor (GHS-R), also known as the ghrelin receptor. This activation in the pituitary gland and
hypothalamus leads to a cascade of events culminating in the pulsatile release of GH. The
increased circulating GH then travels to the liver and other peripheral tissues, where it
stimulates the synthesis and secretion of IGF-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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